(4-aminobutyl)trimethylsilane hydrochloride
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Description
(4-aminobutyl)trimethylsilane hydrochloride is a chemical compound with the molecular formula C7H20ClNSi. It is a derivative of trimethylsilane, where the silicon atom is bonded to a butyl chain terminated with an amino group. This compound is often used in various chemical reactions and has applications in scientific research and industry.
Properties
CAS No. |
2757999-76-9 |
|---|---|
Molecular Formula |
C7H20ClNSi |
Molecular Weight |
181.8 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4-aminobutyl)trimethylsilane hydrochloride typically involves the reaction of trimethylchlorosilane with 4-aminobutylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually include:
Solvent: Anhydrous tetrahydrofuran (THF) or dichloromethane (DCM)
Temperature: Room temperature to reflux
Reaction Time: Several hours to overnight
Industrial Production Methods
In an industrial setting, the production of (4-aminobutyl)trimethylsilane hydrochloride may involve continuous flow reactors to optimize the reaction conditions and increase yield. The use of automated systems ensures consistent quality and scalability.
Chemical Reactions Analysis
Types of Reactions
(4-aminobutyl)trimethylsilane hydrochloride undergoes various types of chemical reactions, including:
Substitution Reactions: The amino group can participate in nucleophilic substitution reactions.
Oxidation Reactions: The compound can be oxidized to form corresponding amine oxides.
Reduction Reactions: The amino group can be reduced to form primary amines.
Common Reagents and Conditions
Substitution Reactions: Common reagents include alkyl halides and acyl chlorides. Conditions typically involve mild temperatures and solvents like THF or DCM.
Oxidation Reactions: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used under controlled conditions.
Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.
Major Products Formed
Substitution Reactions: Formation of substituted amines or amides.
Oxidation Reactions: Formation of amine oxides.
Reduction Reactions: Formation of primary amines.
Scientific Research Applications
(4-aminobutyl)trimethylsilane hydrochloride has a wide range of applications in scientific research, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Employed in the modification of biomolecules for labeling and detection.
Medicine: Investigated for potential therapeutic applications, including drug delivery systems.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (4-aminobutyl)trimethylsilane hydrochloride involves its ability to act as a nucleophile due to the presence of the amino group. This allows it to participate in various chemical reactions, targeting specific molecular pathways and interacting with other compounds to form desired products.
Comparison with Similar Compounds
Similar Compounds
- (3-aminopropyl)trimethylsilane hydrochloride
- (2-aminoethyl)trimethylsilane hydrochloride
- (4-aminobutyl)dimethylsilane hydrochloride
Uniqueness
(4-aminobutyl)trimethylsilane hydrochloride is unique due to its specific chain length and the presence of the trimethylsilane group, which imparts distinct chemical properties. Compared to similar compounds, it offers different reactivity and stability, making it suitable for specific applications in research and industry.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
